Tecomin

• IUPAC Name: [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 3,4-dimethoxybenzoate
• InChI: InChI=1S/C15H20O9/c1-21-8-4-3-7(5-9(8)22-2)14(20)24-15-13(19)12(18)11(17)10(6-16)23-15/h3-5,10-13,15-19H,6H2,1-2H3/t10-,11-,12+,13-,15+/m1/s1
• InChI Key: SSWOBGVMZQWPTN-VVSAWPALSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)OC2C(C(C(C(O2)CO)O)O)O)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)C(=O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)OC
• Molecular Formula: C15H20O9
• Molecular Weight: 344.31 g/mol

Description

Tecomin is a chemical compound with the molecular formula C15H20O9. It is a potential bioactive compound that has been studied for its pharmacokinetics.

Molecular Structure Analysis

The molecular weight of Tecomin is 344.32 g/mol. The structure of Tecomin can be downloaded from various databases for further analysis.

Physical And Chemical Properties Analysis

Tecomin has a melting point of 218-220 °C. Its density is predicted to be 1.48±0.1 g/cm3. The pKa value is predicted to be 12.48±0.70.

Scientific Research Applications

Pharmacokinetics in Rats

Tecomin, a potential bioactive compound from Trollius chinensis flowers, has been studied for its pharmacokinetics in rats. It's easily absorbed, rapidly metabolized into veratric acid in vivo, and then slowly eliminated. The gastrointestinal environment and intestinal bacterial flora contribute to its metabolism (Guo et al., 2016).

Tecoma Species and Cultivars in SARS-CoV-2 Research

In silico analysis of phytocompounds in Tecoma species, with anti-HIV activity, has been explored for inhibiting the SARS-CoV-2 spike protein C-terminal domain complex with human ACE2. This study highlights the potential of Tecoma species in COVID-19 research (El Hawary et al., 2020).

Phytochemistry and Pharmacological Uses of Tecoma stans

Tecoma stans, known for various traditional medical uses, contains over 120 chemical compounds, including alkaloids and flavonoids. It exhibits therapeutic benefits such as anti-inflammatory, anti-cancer, and anti-oxidant properties (Anand & Basavaraju, 2020).

Mechanism of Action

Mode of Action

These interactions can lead to alterations in the function of the target, which can have downstream effects on various cellular processes .

Biochemical Pathways

These effects can include changes in gene expression, protein function, and cellular metabolism .

Pharmacokinetics

These properties are crucial in determining the bioavailability of a compound, which is the proportion of the compound that enters circulation when introduced into the body and is able to have an active effect .

Result of Action

It has been suggested that tecomin possesses valuable hypoglycemic activity, with a wide margin of safety, when tested on experimental animals .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other compounds can affect the stability and activity of a compound. Additionally, the physiological environment within the body, including factors such as pH, temperature, and the presence of other molecules, can also influence the action of a compound .